Cas no 330800-90-3 (11(S)-hede)

• Product Name: 11(S)-hede
• CAS No: 330800-90-3
• MF: C₂₀H₃₆O₃
• MW: 324.498046875
• CID: 2174541
• PubChem ID: 5282704
• Update Time: 2025-11-05

11(S)-hede Chemical and Physical Properties

Names and Identifiers

• 11(S)-hede
• PD020961
• 330800-90-3
• CS-0107142
• (S,12E,14Z)-11-Hydroxyicosa-12,14-dienoic acid
• 11S-hydroxy-12E,14Z-eicosadienoic acid
• SR-01000946941-1
• 11S-HEDE
• (11S,12E,14Z)-11-hydroxyicosa-12,14-dienoic acid
• SR-01000946941
• LMFA03000009
• J-019014
• CHEBI:165295
• HY-130310A

• Inchi： 1S/C20H36O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h7,10,13,16,19,21H,2-6,8-9,11-12,14-15,17-18H2,1H3,(H,22,23)/b10-7-,16-13+/t19-/m1/s1
• InChI Key： HDMIRVFIVOGVIC-HVLYWLSYSA-N
• SMILES： O[C@H](/C=C/C=C\CCCCC)CCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 324.26644501g/mol
• Monoisotopic Mass: 324.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Other hydroxyeicosapolyenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Other hydroxyeicosapolyenoic acids

Additional information on 11(S)-hede

Market Research and Analysis Report on 11(S)-Hede in the Chemical-Biomedical Field

The compound 11(S)-Hede, identified by the CAS registry number 330800-90-3, has recently garnered significant attention in the chemical-biomedical industry due to its unique properties and potential applications. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for 11(S)-Hede.

Recent studies have highlighted the role of 11(S)-Hede as a promising candidate in drug development, particularly in the context of anti-inflammatory and neuroprotective therapies. The compound has demonstrated potent bioactivity in preclinical models, suggesting its potential for therapeutic intervention in conditions such as Alzheimer's disease and chronic inflammatory disorders.

The global market demand for 11(S)-Hede is driven by increasing investments in biomedical research and the growing need for innovative therapeutic agents. Key players in the industry are actively exploring opportunities for large-scale production and commercialization of this compound. However, challenges such as high synthesis costs and regulatory hurdles remain significant barriers to widespread adoption.

To address these challenges, researchers are focusing on optimizing synthetic pathways and exploring cost-effective manufacturing techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring 11(S)-Hede closer to clinical application.

In conclusion, 11(S)-Hede represents a valuable asset in the chemical-biomedical field, with immense potential to contribute to advancements in drug discovery and therapeutic development. As the market continues to evolve, stakeholders must remain vigilant to emerging trends and technological innovations that could shape the future of this compound.